Cas no 15568-87-3 (Formyl Meldrum’s Acid)

• Product Name: Formyl Meldrum’s Acid
• CAS No: 15568-87-3
• MF: C₇H₈O₅
• MW: 172.135422706604
• CID: 1058717
• Update Time: 2025-10-31

Formyl Meldrum’s Acid Chemical and Physical Properties

Names and Identifiers

• Formyl Meldrum’s Acid
• (HydroxyMethylene)-Malonic Acid
• FORMYL MELDRUM'S ACID

• Inchi： 1S/C7H8O5/c1-7(2)11-5(9)4(3-8)6(10)12-7/h3,8H,1-2H3
• InChI Key： DELRMBDZSMPFPS-UHFFFAOYSA-N
• SMILES： O1C(/C(=C\O)/C(=O)OC1(C)C)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals

Additional information on Formyl Meldrum’s Acid

Comprehensive Guide to Formyl Meldrum’s Acid (CAS No. 15568-87-3): Properties, Applications, and Innovations

Formyl Meldrum’s Acid (CAS No. 15568-87-3) is a highly versatile and reactive organic compound that has garnered significant attention in synthetic chemistry and pharmaceutical research. Known for its unique Meldrum’s acid backbone and formyl functional group, this compound serves as a critical intermediate in the synthesis of complex molecules. Its reactive carbonyl group and cyclic ester structure make it invaluable for constructing heterocycles, peptidomimetics, and other bioactive scaffolds. Researchers and industries alike are increasingly exploring its potential in green chemistry and sustainable synthesis, aligning with global trends toward eco-friendly methodologies.

The chemical structure of Formyl Meldrum’s Acid features a five-membered lactone ring fused with a formyl substituent, which enhances its electrophilic character. This property enables it to participate in nucleophilic addition reactions, Knoevenagel condensations, and multicomponent reactions, making it a favorite among synthetic chemists. Recent studies highlight its role in click chemistry and bioorthogonal labeling, addressing growing demand for precision in drug discovery and diagnostics. Its compatibility with microwave-assisted synthesis further boosts its appeal, as labs seek faster, energy-efficient protocols.

One of the most searched questions about Formyl Meldrum’s Acid revolves around its stability and storage conditions. Due to its sensitivity to moisture and heat, it is typically stored under inert atmospheres at low temperatures. Users also frequently inquire about alternative synthetic routes or catalytic modifications to improve yield—a reflection of the compound’s industrial relevance. Innovations such as flow chemistry integration and enzymatic catalysis are emerging as hot topics, with this compound serving as a testbed for scalable, low-waste production.

In pharmaceutical applications, Formyl Meldrum’s Acid is pivotal for designing prodrugs and targeted delivery systems. Its ability to form stable adducts with amines and thiols aligns with the rise of bioconjugation techniques, a trend driven by antibody-drug conjugates (ADCs) and personalized medicine. Additionally, its role in polymer chemistry—particularly in creating degradable linkages—resonates with the push for biodegradable materials. These intersections with cutting-edge fields underscore its multidisciplinary utility.

From an SEO perspective, keywords like “Formyl Meldrum’s Acid synthesis”, “CAS 15568-87-3 applications”, and “Meldrum’s Acid derivatives” are highly searched, reflecting user intent for both academic and industrial insights. By addressing these queries with technical depth—such as discussing solvent-free reactions or computational modeling predictions—this content bridges the gap between research and practical implementation. As sustainability and efficiency dominate chemical discourse, Formyl Meldrum’s Acid remains a compound of enduring relevance and innovation.